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Compound of Interest

Compound Name: Nvp-adw742

Cat. No.: B1683965

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides a detailed protocol for the preparation, storage, and handling
of a stock solution of NVP-ADW?742 using Dimethyl Sulfoxide (DMSO) as the solvent. NVP-
ADW?742 is a potent and selective inhibitor of the Insulin-like Growth Factor-1 Receptor (IGF-
1R) tyrosine kinase, a key component in various cellular signaling pathways implicated in
cancer.[1][2][3] Accurate preparation of the stock solution is critical for ensuring experimental
reproducibility and obtaining reliable results. This guide outlines the necessary materials, a
step-by-step procedure with calculations, and best practices for storage and safety.

Physicochemical Properties of NVP-ADW742

A summary of the essential quantitative data for NVP-ADW?742 is presented below. This
information is crucial for accurate calculations when preparing stock solutions.
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Property Value Source(s)
Molecular Formula C2sH31NsO [2][4]1[5][6]
Molecular Weight 453.58 g/mol [11[2][41[5]
CAS Number 475488-23-4 [4][5][6]
Appearance Crystalline solid [6]

Purity >98% [6]
Solubility in DMSO 19.23 mg/mL to 30 mg/mL [1][4116]

(Approximately 42.4 mM to
66.1 mM)

0.17 puM for IGF-1R; 2.8 uM for
ICso0 Value _ [11[21[41[7]
Insulin Receptor (InsR)

NVP-ADW742 Signaling Pathway

NVP-ADW742 exerts its biological effects by inhibiting the autophosphorylation of IGF-1R,
which in turn blocks downstream signaling cascades such as the PI3K/Akt pathway, crucial for
cell proliferation and survival.[2][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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ADW742 Stock Solution in DMSO]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1683965#how-to-prepare-nvp-adw742-stock-
solution-with-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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